Cas no 43189-43-1 ((R)-Methyl 2-amino-2-(4-chlorophenyl)acetate)

• Product Name: (R)-Methyl 2-amino-2-(4-chlorophenyl)acetate
• CAS No: 43189-43-1
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• MDL: MFCD07784110
• CID: 928814
• PubChem ID: 7067069
• Update Time: 2025-10-29

(R)-Methyl 2-amino-2-(4-chlorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• (R)-Methyl 2-amino-2-(4-chlorophenyl)acetate
• glycine, N-(4-chlorophenyl)-, methyl ester
• methyl N-(4-chlorophenyl)glycinate
• methyl (2R)-2-amino-2-(4-chlorophenyl)acetate hydrochloride
• methyl (2R)-2-amino-2-(4-chlorophenyl)acetate
• Methyl D-4-chlorophenylglycinate
• (R)-AMINO-(4-CHLORO-PHENYL)-ACETIC ACID METHYL ESTER
• Methyl (2R)-amino(4-chlorophenyl)acetate
• A826209
• D-4-Chlorophenylglycine Methyl Ester
• MFCD07784110
• 43189-43-1
• (R)-Methyl2-amino-2-(4-chlorophenyl)acetate
• (4-Chloro-phenylamino)-acetic acid methyl ester; hydrochloride
• AKOS006286646
• FS-2274
• DTXSID00427718
• 4-Chloro-D-phenylglycine methyl ester
• CS-0172480
• Methyl(R)-2-amino-2-(4-chlorophenyl)acetate

• MDL： MFCD07784110
• Inchi： 1S/C9H10ClNO2/c1-13-9(12)8(11)6-2-4-7(10)5-3-6/h2-5,8H,11H2,1H3/t8-/m1/s1
• InChI Key： WEWZTDMEYWXSRG-MRVPVSSYSA-N
• SMILES： ClC1C=CC(=CC=1)[C@H](C(=O)OC)N

Computed Properties

• Exact Mass: 199.04000
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• PSA: 52.32000
• LogP: 2.21310

(R)-Methyl 2-amino-2-(4-chlorophenyl)acetate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on (R)-Methyl 2-amino-2-(4-chlorophenyl)acetate

Introduction to (R)-Methyl 2-amino-2-(4-chlorophenyl)acetate (CAS No: 43189-43-1)

(R)-Methyl 2-amino-2-(4-chlorophenyl)acetate, commonly referred to by its CAS number 43189-43-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a methyl ester derivative with a chiral center, making it a valuable substrate for stereochemical studies and applications in asymmetric synthesis. The molecule consists of a central acetic acid moiety substituted with an amino group and a 4-chlorophenyl group, both attached to the same carbon atom, which imparts unique electronic and steric properties to the compound.

The structure of (R)-Methyl 2-amino-2-(4-chlorophenyl)acetate is characterized by its chiral center at the second carbon atom of the acetic acid backbone. This configuration, denoted as (R), is critical for its biological activity and interactions with other molecules. The presence of the amino group introduces basicity, while the 4-chlorophenyl group adds aromaticity and electron-withdrawing effects, enhancing the compound's reactivity in various chemical transformations.

Recent studies have highlighted the potential of (R)-Methyl 2-amino-2-(4-chlorophenyl)acetate in drug discovery and development. Researchers have explored its role as a building block for synthesizing bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. For instance, investigations into its interactions with serine proteases have revealed promising inhibitory effects, suggesting its utility in developing therapeutic agents for conditions such as inflammation and cancer.

In terms of synthesis, (R)-Methyl 2-amino-2-(4-chlorophenyl)acetate can be prepared via several routes, including nucleophilic substitution and condensation reactions. One common method involves the reaction of chloroacetic acid derivatives with amines under controlled conditions to form the desired amide or ester products. The stereochemistry of the compound can be controlled during synthesis using chiral catalysts or resolution techniques, ensuring high enantiomeric purity.

The biological activity of (R)-Methyl 2-amino-2-(4-chlorophenyl)acetate has been extensively studied in vitro and in vivo models. Experimental data indicate that it exhibits selective binding to certain protein targets, which could be exploited for designing drugs with high specificity and reduced side effects. Furthermore, computational modeling studies have provided insights into its molecular interactions, aiding in the rational design of analogs with improved pharmacokinetic properties.

From an industrial perspective, (R)-Methyl 2-amino-2-(4-chlorophenyl)acetate finds applications in organic synthesis as an intermediate for producing complex molecules. Its ability to undergo various functional group transformations makes it a versatile reagent in multi-step synthesis protocols. Additionally, its stability under standard storage conditions ensures ease of handling and transportation in chemical manufacturing processes.

In conclusion, (R)-Methyl 2-amino-2-(4-chlorophenyl)acetate (CAS No: 43189-43-1) is a multifaceted compound with significant implications across diverse areas of chemistry and biology. Its unique structural features, coupled with recent advancements in synthetic methodologies and biological studies, position it as a key player in advancing scientific research and industrial applications.